Cas no 1112384-40-3 (2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

• Product Name: 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• CAS No: 1112384-40-3
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 4572131
• PubChem ID: 50743641
• Update Time: 2025-10-30

2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 1,6-dihydro-2-[(4-methoxyphenoxy)methyl]-6-oxo-
• 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• Inchi： 1S/C13H11N3O3/c1-18-10-2-4-11(5-3-10)19-8-12-15-7-9(6-14)13(17)16-12/h2-5,7H,8H2,1H3,(H,15,16,17)
• InChI Key： UWYRAXHKVWYFPP-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=C(OC)C=C2)NC(=O)C(C#N)=CN=1

Additional information on 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

Comprehensive Overview of 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS No. 1112384-40-3)

The compound 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile (CAS No. 1112384-40-3) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxyphenoxymethyl group and a carbonitrile moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies for diseases such as cancer and autoimmune disorders. The compound's CAS No. 1112384-40-3 is frequently searched in academic databases, reflecting its prominence in preclinical studies.

From a synthetic perspective, 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile exemplifies advancements in green chemistry. Its synthesis often involves eco-friendly catalysts and solvent-free conditions, addressing the global push for sustainable manufacturing. This aligns with the rising popularity of keywords like "green synthesis of pyrimidines" and "eco-friendly heterocycles" in scientific literature and patent filings.

The compound's structure-activity relationship (SAR) is another hot topic. Its dihydropyrimidine core is analogous to several FDA-approved drugs, sparking discussions about its potential as a scaffold for drug design. Online forums and research platforms often feature queries like "How does 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile interact with biological targets?" or "What are the pharmacokinetic properties of CAS 1112384-40-3?", highlighting its relevance to both academia and industry.

Beyond pharmaceuticals, 2-(4-methoxyphenoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has garnered attention in material science. Its nitrile group offers opportunities for polymer modification, resonating with searches for "functionalized pyrimidines in materials". This dual applicability underscores its value in interdisciplinary research.

In summary, CAS No. 1112384-40-3 represents a compelling case study in modern chemistry. Its multifaceted applications—from drug development to sustainable materials—make it a keyword-rich subject for researchers and innovators. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in high-impact publications and patent applications.